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Introduction
Isodiazinon, with the CAS Number 82463-42-1, is an organophosphorus compound that is an

isomer of the widely used insecticide, diazinon.[1][2][3] It is formed from diazinon through a

thiono-thiolo rearrangement, a reaction that alters the molecule's electronic and steric

properties by shifting a sulfur atom.[1] This transformation can be induced by factors such as

ultraviolet (UV) irradiation.[1] While diazinon has been extensively studied, Isodiazinon is of

significant interest to researchers and environmental scientists as a transformation product that

may exhibit its own unique toxicological and environmental fate characteristics. This guide

provides a comprehensive overview of the known physicochemical properties of Isodiazinon,

details relevant experimental protocols for their determination, and visualizes key chemical and

biological processes.

Physicochemical Properties
The following tables summarize the key physicochemical properties of Isodiazinon. It is

important to note that much of the publicly available data is predicted and should be confirmed

through experimental validation.

Table 1: General and Chemical Properties of Isodiazinon
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Property Value Source

CAS Number 82463-42-1 [1][2][3]

Molecular Formula C12H21N2O3PS [1][2][3][4]

Molecular Weight 304.35 g/mol [1][2][3]

IUPAC Name

O,S-diethyl O-(2-isopropyl-6-

methyl-pyrimidin-4-yl)

phosphorothioate

[1]

Canonical SMILES

CCOP(=O)

(OCC)SC1=NC(=NC(=C1)C)C

(C)C

[4]

InChI Key
ICWWVIBLRJDIGR-

UHFFFAOYSA-N
[1][4]

Table 2: Physical and Chemical Constants of Isodiazinon
Property Value Remarks Source

Boiling Point
379.9 °C at 760

mmHg
Predicted [4]

Density 1.17 g/cm³ Predicted [4]

Refractive Index 1.51 Predicted [4]

Flash Point 183.5 °C Predicted [4]

Partition Coefficient

(logP)
2.92 Predicted [4]

Stability

Subject to

photodegradation and

hydrolysis (rate is pH

and temperature

dependent)

- [1]

Experimental Protocols
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Detailed experimental protocols for the determination of the physicochemical properties of

Isodiazinon are not readily available in the public domain. However, standardized methods,

such as those outlined in the OECD Guidelines for the Testing of Chemicals, are applicable.

These guidelines provide internationally accepted methods for determining chemical properties

to ensure data consistency and reliability.

Determination of Melting Point (OECD Guideline 102)
This method determines the temperature at which a substance transitions from a solid to a

liquid.

Apparatus: A capillary tube melting point apparatus.

Procedure: A small, finely powdered sample of Isodiazinon is packed into a capillary tube.

The tube is placed in the apparatus and heated at a controlled rate. The temperature range

from the initial melting to complete liquefaction is recorded.

Determination of Boiling Point (OECD Guideline 103)
This method is used to determine the boiling point of a substance.

Apparatus: A dynamic method using a boiling flask, condenser, and thermometer.

Procedure: A sample of Isodiazinon is placed in the boiling flask. The pressure is reduced,

and the sample is heated. The boiling point is the temperature at which the vapor pressure of

the liquid equals the applied pressure.

Determination of Water Solubility (OECD Guideline 105)
This guideline describes the column elution method and the flask method for determining the

water solubility of a substance.

Apparatus: For the flask method, a constant temperature water bath, flasks, and an

analytical method for quantification (e.g., HPLC).

Procedure: An excess amount of Isodiazinon is stirred in water at a constant temperature

until equilibrium is reached. The solution is then filtered, and the concentration of

Isodiazinon in the aqueous phase is determined. This is repeated at various temperatures.
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Determination of the Partition Coefficient (n-
octanol/water) (OECD Guideline 107)
This method measures the hydrophobicity of a substance.

Apparatus: Shake-flask apparatus, centrifuge, and an analytical method for quantification.

Procedure: A solution of Isodiazinon in either n-octanol or water is prepared. This solution is

then mixed with the other solvent in a flask and shaken until equilibrium is reached. The

phases are separated by centrifugation, and the concentration of Isodiazinon in each phase

is determined. The partition coefficient (logP) is the logarithm of the ratio of the

concentrations in the n-octanol and water phases.

Key Chemical and Biological Pathways
Formation of Isodiazinon from Diazinon
Isodiazinon is formed from its isomer, diazinon, through a thiono-thiolo rearrangement. This is

a common reaction in organophosphorus chemistry where a P=S (thiono) bond is converted to

a P-S (thiolo) bond.

Diazinon
(Thiono form)

Isodiazinon
(Thiolo form)

Thiono-Thiolo Rearrangement
(e.g., UV irradiation)

Click to download full resolution via product page

Caption: Formation of Isodiazinon from Diazinon.

Mechanism of Action: Acetylcholinesterase Inhibition
Like other organophosphorus compounds, Isodiazinon is expected to act as an inhibitor of the

enzyme acetylcholinesterase (AChE).[5] AChE is crucial for breaking down the

neurotransmitter acetylcholine in the nervous system. Inhibition of AChE leads to an

accumulation of acetylcholine, resulting in overstimulation of nerves and potential toxicity. The

phosphorus atom in Isodiazinon attacks the serine residue in the active site of AChE, forming

a stable, phosphorylated enzyme that is no longer functional.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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